2,4,6-trimethyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide

• IUPAC Name: 2,4,6-trimethyl-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H19N3O2S2/c1-13-11-14(2)19(15(3)12-13)28(25,26)24-17-8-6-16(7-9-17)20-23-18-5-4-10-22-21(18)27-20/h4-12,24H,1-3H3
• InChI Key: IWQMNAMDXFIGPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=CC=C(C=C2)C3=NC4=C(S3)N=CC=C4)C
• Molecular Formula: C21H19N3O2S2
• Molecular Weight: 409.5 g/mol

Description

2,4,6-trimethyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide, also known as TTPB, is a chemical compound that has been extensively studied for its potential use in scientific research. TTPB is a selective antagonist of the P2X7 receptor, which is a member of the purinergic receptor family. This receptor is involved in many physiological processes, including inflammation, pain, and immune responses. TTPB has been shown to have potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and autoimmune disorders.

Mechanism of Action

Target of Action

• One study identified thiazolo[5,4-b]pyridine derivatives as PI3Kα inhibitors. The pyridine moiety in these compounds plays a crucial role in their potency. Substitution with an aryl group significantly affects their activity .

Mode of Action

• The electron-deficient aryl group in the compound may enhance its interaction with specific amino acid residues, such as Lys802 in PI3Kα .

Advantages and Limitations for Lab Experiments

2,4,6-trimethyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide has several advantages for lab experiments. Its selective antagonism of the P2X7 receptor makes it a valuable tool for investigating the role of this receptor in various physiological processes. This compound has also been shown to have low toxicity and high selectivity, making it a safe and effective compound for research purposes. However, this compound has some limitations for lab experiments. Its solubility in aqueous solutions is limited, which can make it difficult to administer in vivo. Additionally, this compound has a short half-life in vivo, which can limit its effectiveness in long-term studies.

Future Directions

There are several future directions for the study of 2,4,6-trimethyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide. One area of research is the potential therapeutic applications of P2X7 receptor antagonists in various diseases, including cancer, neurodegenerative diseases, and autoimmune disorders. Another area of research is the development of more potent and selective P2X7 receptor antagonists, which could improve the efficacy and safety of these compounds. Additionally, the role of the P2X7 receptor in other physiological processes, such as wound healing and bone remodeling, could be investigated using this compound and other P2X7 receptor antagonists.

Scientific Research Applications

2,4,6-trimethyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide has been extensively studied for its potential use in scientific research. Its selective antagonism of the P2X7 receptor makes it a valuable tool for investigating the role of this receptor in various physiological processes. This compound has been used to study the role of the P2X7 receptor in inflammation, pain, and immune responses. It has also been used to investigate the potential therapeutic applications of P2X7 receptor antagonists in various diseases, including cancer, neurodegenerative diseases, and autoimmune disorders.

Biochemical Analysis

Biochemical Properties

2,4,6-Trimethyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide has been shown to exhibit potent inhibitory activity against phosphoinositide 3-kinases (PI3Ks) . PI3Ks are a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes them an important target for therapeutic intervention .

Cellular Effects

In cellular contexts, this compound’s potent inhibition of PI3Ks can influence various cellular processes. By inhibiting PI3Ks, this compound can impact cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound acts as a potent inhibitor of PI3Ks . It potently inhibits PI3Kα, PI3Kγ, and PI3Kδ with nanomolar IC50 values, which is approximately 10-fold higher than that of PI3Kβ . This clearly proves that it is a novel and potent PI3K inhibitor .